Cas no 1030596-78-1 ((2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine)

• Product Name: (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine
• CAS No: 1030596-78-1
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6205832
• PubChem ID: 57505367
• Update Time: 2025-05-20

(2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine
• 1,3-BENZODIOXOLE-5-ETHANAMINE, 6-BROMO-.ALPHA.-METHYL-, (.ALPHA.R)-
• 2-Bromo-4,5-methylenedioxyamphetamine, (R)-
• 72M2BLA92E
• 2-Br-4,5-Mda, (R)-
• 1030596-78-1
• 1,3-Benzodioxole-5-ethanamine, 6-bromo-alpha-methyl-, (alphaR)-
• (alphaR)-6-Bromo-alpha-methyl-1,3-benzodioxole-5-ethanamine
• UNII-72M2BLA92E
• EN300-1991535
• (.ALPHA.R)-6-BROMO-.ALPHA.-METHYL-1,3-BENZODIOXOLE-5-ETHANAMINE

• Inchi： 1S/C10H12BrNO2/c1-6(12)2-7-3-9-10(4-8(7)11)14-5-13-9/h3-4,6H,2,5,12H2,1H3/t6-/m1/s1
• InChI Key： PHCFFGXVMHXBGD-ZCFIWIBFSA-N
• SMILES： BrC1C=C2C(=CC=1C[C@@H](C)N)OCO2

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine (CAS No. 1030596-78-1)

The compound (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine (CAS No. 1030596-78-1) is a chiral amine derivative with a unique structural framework, featuring a 1,3-dioxaindan core and a bromo substituent. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. Its stereospecific configuration at the 2-position (R-enantiomer) further enhances its utility in asymmetric synthesis, a topic frequently searched by chemists exploring chiral auxiliaries and enantioselective catalysis.

Recent trends in drug discovery highlight the demand for heterocyclic compounds like 1,3-dioxaindan derivatives, which are often associated with improved metabolic stability and bioavailability. The presence of the bromo group in this compound offers versatile reactivity for cross-coupling reactions, a subject widely discussed in forums on palladium-catalyzed transformations and SuSuzuki-Miyaura coupling. Researchers investigating structure-activity relationships (SAR) in CNS-targeting agents may find this scaffold particularly intriguing, as similar structures have been linked to modulation of neurotransmitter systems.

From a synthetic chemistry perspective, the propan-2-amine moiety provides an excellent handle for further derivatization, aligning with current interests in fragment-based drug design. Analytical challenges related to chiral purity determination of such compounds are frequently queried in scientific communities, emphasizing the need for advanced techniques like chiral HPLC or capillary electrophoresis. The compound's logP and hydrogen bonding capacity—key parameters in ADMET prediction—are also subjects of computational chemistry studies, reflecting industry focus on AI-driven molecular property prediction tools.

Environmental scientists examining green chemistry approaches may explore sustainable synthetic routes for this brominated compound, given increasing regulatory scrutiny of halogenated intermediates. The 1,3-dioxolane ring system contributes to its potential as a biodegradable motif, a feature highly searched in context of eco-friendly pharmaceuticals. Meanwhile, material scientists have shown interest in similar structures for organic electronic materials, particularly for their electron-transport properties.

Safety data sheets for this compound emphasize standard laboratory precautions, with no special handling requirements beyond those for typical organic intermediates. Its stability under ambient conditions makes it suitable for bench-scale synthesis, a practical advantage often queried by process chemists. The compound's crystallinity and solubility profile—common search terms among formulation scientists—are influenced by its balanced hydrophobic/hydrophilic character derived from the dioxaindan and amine functionalities.

Patent literature reveals applications of structurally analogous compounds in neurological disorder research, particularly regarding dopamine receptor interactions. This aligns with growing public interest in neurodegenerative disease treatments, as evidenced by search engine trends. The R-configuration of the amine center may confer specific biological activity, a hypothesis driving research in stereochemistry-activity correlations—a hot topic in medicinal chemistry circles.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹³C and ¹H), mass spectrometry, and polarimetry for chiral verification—techniques commonly searched by quality control professionals. The bromine atom produces distinctive isotope patterns in mass spectra, serving as a diagnostic feature for compound identification. Recent advancements in automated structure elucidation software have simplified the interpretation of such spectral data.

In summary, (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-amine represents a versatile chiral intermediate with multifaceted research applications. Its structural features address several contemporary scientific priorities, from targeted drug discovery to sustainable chemistry, making it a compound of enduring interest across chemical disciplines.